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Compound of Interest

Compound Name: Lehmbachol D

Cat. No.: B14748559

Lehmbachol D: An In-depth Technical Analysis

Despite a comprehensive search of available scientific literature, detailed information regarding
the chemical structure, properties, and biological activity of Lehmbachol D remains elusive.
This technical guide summarizes the limited publicly available data and highlights the
significant knowledge gaps concerning this natural product.

Chemical Identity and Structure

Lehmbachol D is a natural product with the molecular formula C26H2608, corresponding to a
molar mass of 466.48 g/mol .[1] Its systematic IUPAC name is (1S,3aR,4S,8bR)-4-(4-hydroxy-
3,5-dimethoxyphenyl)-1-(4-hydroxy-3-methoxyphenyl)-3,3a,4,8b-tetrahydro-1H-indeno[1,2-
cJfuran-5,7-diol. The compound has a Chemical Abstracts Service (CAS) registry number of
913556-40-8.

Based on its IUPAC name and available structural information, Lehmbachol D possesses a
complex polycyclic core. A two-dimensional representation of its chemical structure is provided
in Figure 1.
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Figure 1. 2D Chemical Structure of Lehmbachol D.

Physicochemical Properties

Quantitative experimental data on the physicochemical properties of Lehmbachol D are not
readily available in the scientific literature. However, computational models have predicted
several key properties, which are summarized in Table 1. It is important to note that these are
theoretical estimations and may not reflect experimentally determined values. The compound is

described as a powder in its physical form.[1]

Table 1: Computed Physicochemical Properties of Lehmbachol D
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Property Value Source
Molecular Weight 466.5 g/mol PubChem
XLogP3-AA 3.4 PubChem
Hydrogen Bond Donor Count 4 PubChem
Hydrogen Bond Acceptor

8 PubChem
Count
Rotatable Bond Count 5 PubChem

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
activity or potential signaling pathways of Lehmbachol D. While many natural products derived
from lichens and other organisms exhibit a wide range of biological effects, no studies have
been published that specifically investigate the pharmacological or biological properties of
Lehmbachol D.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Lehmbachol D are not available in the reviewed literature. The original source describing the
isolation and characterization of this compound could not be located through extensive
searches of scientific databases.

Data and Future Research

The lack of accessible data on Lehmbachol D presents a significant challenge for researchers,
scientists, and drug development professionals. The complex structure of the molecule
suggests potential for interesting biological activities, but without experimental validation, its
therapeutic potential remains unknown.

Future research efforts should focus on the following:

« |solation and Purification: Identifying the original source of Lehmbachol D and developing
robust protocols for its isolation and purification.
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e Spectroscopic Characterization: Comprehensive analysis using modern spectroscopic
techniques (NMR, IR, Mass Spectrometry) to confirm its structure and provide detailed
characterization data.

» Biological Screening: Evaluating the biological activity of Lehmbachol D in a variety of in
vitro and in vivo assays to identify any potential therapeutic effects.

o Mechanism of Action Studies: If biological activity is identified, further studies will be required
to elucidate the underlying mechanism of action and any relevant signaling pathways.

Logical Relationship Diagram

Due to the absence of experimental data and established biological activities, a signaling
pathway or experimental workflow diagram cannot be constructed. However, a logical workflow
for future research on Lehmbachol D can be conceptualized as follows:
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Proposed research workflow for Lehmbachol D.

In conclusion, Lehmbachol D represents an intriguing but largely uncharacterized natural
product. The information presented in this guide is based on the limited data available. Further
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research is critically needed to unlock the full scientific and therapeutic potential of this
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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